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Compound of Interest

Compound Name: Potassium tellurite hydrate

Cat. No.: B7959181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the formulation, preparation, and use of Tellurite

Glycine Agar for the selective isolation and differentiation of staphylococci, particularly

coagulase-positive species like Staphylococcus aureus. This medium is a valuable tool in

clinical diagnostics, food safety testing, and pharmaceutical microbiology.

Principle of Tellurite Glycine Agar
Tellurite Glycine Agar is a selective and differential medium developed for the quantitative

detection of coagulase-positive staphylococci.[1][2] Its efficacy is based on the following

principles:

Selective Agents: The medium contains lithium chloride and potassium tellurite, which act as

inhibitory agents against most contaminating microflora, including coagulase-negative

staphylococci and a wide variety of other bacteria.[1][2][3]

Differential Agent: Potassium tellurite also serves as a differential agent. Coagulase-positive

staphylococci are capable of reducing tellurite to tellurium, which results in the formation of

characteristic black colonies.[1][2][3] This enzymatic reaction provides a clear visual

distinction from other organisms that may grow on the medium.

Growth Enhancers: The formulation includes glycine and mannitol. Glycine, along with

casein enzymic hydrolysate and yeast extract, provides essential nutrients that support the
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growth of staphylococci.[1][4] Mannitol serves as a fermentable carbohydrate source for

coagulase-positive staphylococci.[1][2]

Formulation and Composition
The precise formulation of Tellurite Glycine Agar is critical for its selective and differential

properties. The components are carefully balanced to inhibit non-target organisms while

promoting the growth and characteristic colonial morphology of coagulase-positive

staphylococci.

Table 1: Composition of Tellurite Glycine Agar Base

Component Concentration (g/L) Purpose

Casein Enzymic Hydrolysate 10.0

Source of nitrogenous

compounds, amino acids, and

peptides.[1][2]

Yeast Extract 5.0

Provides B-complex vitamins

and other essential growth

factors.[1][2]

Mannitol 5.0

A fermentable carbohydrate

source for coagulase-positive

staphylococci.[1][2]

Dipotassium Phosphate 5.0
Buffering agent to maintain a

stable pH.[2]

Lithium Chloride 5.0
Inhibits the growth of

contaminating microflora.[1][2]

Glycine 10.0
Enhances the growth of

staphylococci.[1][4]

Agar 16.0 Solidifying agent.[1][2]

Final pH 7.2 ± 0.2 at 25°C

Table 2: Required Supplement
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Component Concentration Purpose

1% Potassium Tellurite

Solution

2.0 ml per 100 ml of medium

base

Selective and differential

agent; reduced to black

tellurium by coagulase-positive

staphylococci.[1][2]

Experimental Protocols
The following protocols provide a detailed methodology for the preparation of Tellurite Glycine

Agar and its application in the isolation and differentiation of staphylococci.

Preparation of Tellurite Glycine Agar
Suspend Ingredients: Suspend 56 grams of Tellurite Glycine Agar Base powder in 1000 ml of

distilled water.[1][2]

Dissolve the Medium: Heat the suspension to boiling with frequent agitation to ensure the

medium is completely dissolved.[1][2]

Sterilization: Sterilize the dissolved medium by autoclaving at 121°C (15 lbs pressure) for 15

minutes.[1][2]

Cooling: After autoclaving, cool the medium to 45-50°C in a water bath.[1][2]

Aseptic Supplementation: Aseptically add 2 ml of a sterile 1% Potassium Tellurite solution to

each 100 ml of the cooled agar base.[1][2] It is crucial not to heat the medium after the

addition of the heat-labile potassium tellurite.[5][6]

Pouring Plates: Mix the supplemented medium well and pour it into sterile Petri plates.[1][2]

Drying and Storage: Allow the agar to solidify at room temperature. For optimal results, the

surface of the solidified agar can be dried by overnight incubation in an inverted position.[7]

Prepared plates should be stored at 2-8°C.[5]

Inoculation and Incubation
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Sample Preparation: Prepare serial dilutions of the sample to be tested (e.g., food

homogenates, clinical swabs, environmental samples) in a suitable diluent.

Surface Plating: Aseptically pipette 0.1 ml of the appropriate dilution onto the surface of the

Tellurite Glycine Agar plate.[7]

Spreading: Spread the inoculum evenly over the entire surface of the agar using a sterile

spreader.

Incubation: Incubate the plates in an inverted position at 35-37°C for 24-48 hours.[8]

Interpretation of Results
Following incubation, examine the plates for colony growth and morphology.

Table 3: Expected Results on Tellurite Glycine Agar

Organism Colony Morphology

Coagulase-positive Staphylococcus aureus Black, convex colonies.[1][2]

Coagulase-negative staphylococci
Growth is largely inhibited. Occasional strains

may produce small, grey colonies.[1][2]

Other bacteria Growth is generally inhibited.[1][2]

Workflow and Principle Diagram
The following diagram illustrates the experimental workflow and the underlying principles of

selective and differential action of Tellurite Glycine Agar.
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Workflow for Staphylococci Isolation using Tellurite Glycine Agar

Medium Preparation

Experimental Procedure

Interpretation of Results

Suspend 56g of Agar Base
in 1L Distilled Water

Heat to Boiling to Dissolve

Autoclave at 121°C for 15 min

Cool to 45-50°C

Aseptically Add 1% Potassium Tellurite

Pour into Sterile Petri Plates

Surface Plate 0.1ml of Inoculum

Prepared Agar Plate

Prepare Sample Dilutions

Incubate at 37°C for 24 hours
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Tellurite Reduction

Grey/No Growth

Inhibition by Lithium Chloride
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Caption: Workflow and principles of Tellurite Glycine Agar.
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Concluding Remarks
Tellurite Glycine Agar remains a reliable and effective medium for the selective isolation and

preliminary identification of coagulase-positive staphylococci. Its well-defined formulation and

clear differential characteristics make it an indispensable tool for researchers and professionals

in various scientific and industrial fields. For definitive identification, further biochemical tests,

such as the coagulase test, should be performed on presumptive positive colonies.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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